2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride

• CAS No.: 215931-43-4
• Molecular Formula: C7H10ClNS2
• Molecular Weight: 207.7 g/mol
• IUPAC Name: ethyl thiophene-2-carboximidothioate;hydrochloride
• InChI: InChI=1S/C7H9NS2.ClH/c1-2-9-7(8)6-4-3-5-10-6;/h3-5,8H,2H2,1H3;1H
• InChI Key: FVUJVFWRFKNWLS-UHFFFAOYSA-N
• Canonical SMILES: CCSC(=N)C1=CC=CS1.Cl

Description

2-Thiophenecarboximidothioic acid, ethyl ester, hydrochloride is a useful research compound. Its molecular formula is C7H10ClNS2 and its molecular weight is 207.7 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethanethiol (28.4 g, 0.45 mols) in methylene chloride (500 ml) at 10° C. under nitrogen was added 2-thiophenecarbonitrile (50.0 g, 0.45 mols). This solution was treated with a slow stream of HCl gas for 6 h. The reaction mixture was then allowed to warm to room temperature for 18 h. Ether (200 ml) was added and a white solid crystallized. The solid 2-thiophenecarboximidothioic acid, ethyl ester, hydrochloride was collected by filtration and air dried (65.8 g), m.p. 196-197° C.